Cas no 1240573-35-6 (1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine)

• Product Name: 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine
• CAS No: 1240573-35-6
• MF: C₁₃H₁₆ClF₃N₂
• MW: 292.727752685547
• MDL: MFCD16811330
• CID: 4690395
• Update Time: 2025-06-08

1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine
• CC1CNCCN1CC1=CC(=C(Cl)C=C1)C(F)(F)F
• 1-[4-Chloro-3-(trifluoromethyl)benzyl]-2-methyl piperazine

• MDL： MFCD16811330
• Inchi： 1S/C13H16ClF3N2/c1-9-7-18-4-5-19(9)8-10-2-3-12(14)11(6-10)13(15,16)17/h2-3,6,9,18H,4-5,7-8H2,1H3
• InChI Key： YCBXPEKBHCIVSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CN1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine

Introduction to 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine (CAS No. 1240573-35-6)

1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine, identified by its CAS number 1240573-35-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-chloro-3-(trifluoromethyl)phenyl substituent and a 2-methylpiperazine backbone, contribute to its unique chemical properties and biological interactions.

The 4-chloro-3-(trifluoromethyl)phenyl moiety is a key structural element that enhances the lipophilicity and binding affinity of the molecule. This substituent is commonly found in various pharmacologically active agents due to its ability to improve metabolic stability and binding interactions with biological targets. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can modulate the electronic distribution of the molecule and influence its reactivity and binding characteristics.

The 2-methylpiperazine core is another critical component that contributes to the compound's pharmacological profile. Piperazine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The methyl group at the 2-position of the piperazine ring further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

In recent years, there has been growing interest in the development of novel piperazine-based compounds for their potential applications in drug discovery. The combination of the 4-chloro-3-(trifluoromethyl)phenyl group with the 2-methylpiperazine core has been explored in several research studies for its ability to interact with specific biological targets. For instance, studies have shown that this type of molecular structure can exhibit inhibitory effects on certain enzymes and receptors involved in neurological disorders.

A particularly noteworthy area of research involves the investigation of piperazine derivatives as potential treatments for neurological conditions such as depression, anxiety, and schizophrenia. The unique chemical properties of 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine, including its ability to cross the blood-brain barrier and interact with neurotransmitter systems, make it an attractive candidate for further exploration. Preclinical studies have demonstrated promising results in animal models, suggesting that this compound may have therapeutic potential in human patients.

The synthesis of 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 4-chloro-3-(trifluoromethyl)phenyl group typically involves halogenation and trifluoromethylation reactions, while the piperazine ring is formed through cyclization reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine are also an important consideration in its development as a potential therapeutic agent. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable bioavailability and metabolic stability, making it a promising candidate for further clinical investigation.

In conclusion, 1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-2-methylpiperazine, with its CAS number 1240573-35-6, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new therapies for various diseases.